Cas no 898795-00-1 (3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone)
898795-00-1 structure
Product Name:3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
CAS No:898795-00-1
MF:C18H20OS
MW:284.415803909302
CID:869517
PubChem ID:24726337
Update Time:2025-04-19
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-dimethylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
- 3-(2,5-DIMETHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
- MFCD03843725
- 3-(2,5-Dimethylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
- DTXSID90644730
- 898795-00-1
- AKOS016021796
- 3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
-
- MDL： MFCD03843725
- Inchi： 1S/C18H20OS/c1-13-4-5-14(2)16(12-13)8-11-18(19)15-6-9-17(20-3)10-7-15/h4-7,9-10,12H,8,11H2,1-3H3
- InChI Key： YHSSLFPUUTXTAR-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=C(C)C=CC=1C)=O
Computed Properties
- Exact Mass: 284.12300
- Monoisotopic Mass: 284.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 4.84080
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206479-1g |
3-(2,5-dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206479-2g |
3-(2,5-dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206479-5g |
3-(2,5-dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| TRC | D100380-250mg |
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D100380-500mg |
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AH91568-1g |
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91568-2g |
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91568-5g |
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782920-1g |
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone |
898795-00-1 | 98% | 1g |
￥20196.00 | 2024-04-26 |
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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